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Compound of Interest

Compound Name: tert-Butyl vinyl ether

Cat. No.: B1585547 Get Quote

An In-depth Technical Guide on the Physical Properties of Tert-Butyl Vinyl Ether

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the key physical properties of tert-
butyl vinyl ether, specifically its boiling point and density. The information is supplemented

with detailed experimental protocols for the determination of these properties, ensuring

accurate and reproducible results in a laboratory setting.

Core Physical Properties
Tert-butyl vinyl ether is a colorless liquid and a member of the enol ether family.[1] It is utilized

in various chemical syntheses, including the production of 3-tert-butoxycyclobutanone and as

an intermediate for functional vinyl monomers.[2][3]

Data Presentation
The quantitative physical properties of tert-butyl vinyl ether are summarized in the table

below for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 75-76 °C
at standard atmospheric

pressure (760 mmHg)[2][4][5]

78 °C

Density 0.762 g/mL at 25 °C[4]

0.775 g/cm³ Not specified

Experimental Protocols
Accurate determination of physical properties is critical for the successful design and execution

of chemical reactions and processes. The following sections detail standardized methodologies

for measuring the boiling point and density of liquids like tert-butyl vinyl ether.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7] The following protocol is a common method for its determination in a laboratory

setting.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Procedure:
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Fill the small test tube with 2-3 mL of tert-butyl vinyl ether.

Place the capillary tube, with its open end downwards, into the test tube containing the liquid.

Attach the test tube to the thermometer using a rubber band or thread.

Suspend the thermometer and the attached test tube in the Thiele tube, ensuring the liquid in

the test tube is below the level of the heating oil.

Gently heat the side arm of the Thiele tube.[8]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[8] Record this temperature.

Determination of Density
Density is the mass of a substance per unit volume. The following protocol outlines a

straightforward method for determining the density of a liquid.

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance

Beaker

Procedure:

Place a clean, dry graduated cylinder on the electronic balance and tare the balance to zero.

[9]
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Carefully pour a known volume of tert-butyl vinyl ether into the graduated cylinder. Record

the exact volume, reading the bottom of the meniscus at eye level to avoid parallax error.[9]

Place the graduated cylinder containing the liquid back on the tared electronic balance.

Record the mass of the liquid.[9]

Calculate the density using the formula: Density = Mass / Volume.[9]

For improved accuracy, it is recommended to repeat the measurement several times and

calculate the average density.[10]

Visualizations
The following diagrams illustrate the logical relationship between the substance and its

properties, as well as a generalized workflow for the experimental determination of these

properties.
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Caption: Logical relationship between tert-butyl vinyl ether and its physical properties.
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Caption: Generalized experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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